2-(4-aminocyclohexyl)acetic acid hydrochloride, Mixture of diastereomers
Description
“2-(4-aminocyclohexyl)acetic acid hydrochloride, Mixture of diastereomers” is a chemical compound with the molecular formula C8H16ClNO2 . It is also known as 4-Amino-cyclohexaneacetic acid HCl . This compound has garnered attention in recent years due to its potential applications in various fields of research and industry.
Synthesis Analysis
The synthesis of this compound can start from 1, 4-cyclohexanedione . The 1, 4-cyclohexanedione reacts with ethyl acetate triphenylphosphine ylide to generate 2- (4-carbonyl cyclohexenyl) ethyl acetate .Molecular Structure Analysis
The Inchi Code of this compound is 1S/C8H15NO2.ClH/c9-7-3-1-6 (2-4-7)5-8 (10)11;/h6-7H,1-5,9H2, (H,10,11);1H/t6-,7-; . This indicates the molecular structure of the compound.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include Wittig reaction, condensation reaction, and catalytic hydrogenation .Physical And Chemical Properties Analysis
The molecular weight of this compound is 193.67114 . Other physical and chemical properties are not mentioned in the available data.Scientific Research Applications
Synthesis and Functionalization
2-(4-Aminocyclohexyl)acetic acid hydrochloride plays a crucial role in synthetic chemistry. A study by Kikelj et al. (1991) details the synthesis of the hydrochloride of trans-2-(2′-aminocyclohexyloxy)acetic acid from trans-2-(2′-azidocyclohexyloxy)acetic acid. The compound was further acylated to produce other derivatives, showcasing its versatility in chemical synthesis (Kikelj, Krbavčič, Pečar, & Tomažič, 1991).
Biological Activity
Copper(II) complexes with ligands derived from β-amino acids, including 2-(1-aminocyclohexyl)acetic acid, have been synthesized and characterized. Bukonjic et al. (2018) investigated these compounds for their antitumor activities and interaction with DNA, indicating potential applications in medicinal chemistry and cancer research (Bukonjic, Tomović, Stanković, et al., 2018).
Antioxidant and Enzymatic Activity Studies
Transition metal complexes of novel amino acid bearing Schiff base ligands, which involve 2-(1-aminomethyl)cyclohexylacetic acid, were studied by Ikram et al. (2015). These compounds displayed antioxidant properties and selective xanthine oxidase inhibitory activities, highlighting their potential in biochemistry and pharmacology (Ikram, Rehman, Khan, et al., 2015).
Crystallographic and Structural Analysis
The structural analysis of compounds related to 2-(1-aminocyclohexyl)acetic acid has also been a subject of research. Kadu et al. (2021) synthesized and characterized metal complexes of 2-(1-aminocyclohexyl)acetic acid with various ions, contributing to the understanding of molecular structures in inorganic chemistry (Kadu, Wani, Savani, et al., 2021).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-aminocyclohexyl)acetic acid hydrochloride involves the reaction of cyclohexanone with hydroxylamine hydrochloride to form cyclohexanone oxime, which is then reduced to cyclohexylamine. The resulting cyclohexylamine is then reacted with chloroacetic acid to form 2-(cyclohexylamino)acetic acid, which is subsequently treated with hydrochloric acid to form the final product, 2-(4-aminocyclohexyl)acetic acid hydrochloride.", "Starting Materials": [ "Cyclohexanone", "Hydroxylamine hydrochloride", "Sodium borohydride", "Chloroacetic acid", "Hydrochloric acid" ], "Reaction": [ "Cyclohexanone is reacted with hydroxylamine hydrochloride in the presence of sodium acetate to form cyclohexanone oxime.", "Cyclohexanone oxime is reduced with sodium borohydride to form cyclohexylamine.", "Cyclohexylamine is reacted with chloroacetic acid in the presence of sodium hydroxide to form 2-(cyclohexylamino)acetic acid.", "2-(cyclohexylamino)acetic acid is treated with hydrochloric acid to form 2-(4-aminocyclohexyl)acetic acid hydrochloride." ] } | |
CAS RN |
109572-36-3 |
Product Name |
2-(4-aminocyclohexyl)acetic acid hydrochloride, Mixture of diastereomers |
Molecular Formula |
C8H16ClNO2 |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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